Cas no 1785406-80-5 (2,3-Difluoro-5-methoxybenzaldehyde)

• Product Name: 2,3-Difluoro-5-methoxybenzaldehyde
• CAS No: 1785406-80-5
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• MDL: MFCD28553361
• CID: 4705156
• Update Time: 2025-09-27

2,3-Difluoro-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-methoxybenzaldehyde

• MDL： MFCD28553361
• Inchi： 1S/C8H6F2O2/c1-12-6-2-5(4-11)8(10)7(9)3-6/h2-4H,1H3
• InChI Key： WLFKEKBXGRXOKK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C=O)OC)F

Computed Properties

• Exact Mass: 172.03358575 g/mol
• Monoisotopic Mass: 172.03358575 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3
• Molecular Weight: 172.13

Additional information on 2,3-Difluoro-5-methoxybenzaldehyde

Comprehensive Analysis of 2,3-Difluoro-5-methoxybenzaldehyde (CAS No. 1785406-80-5): Properties, Applications, and Market Trends

2,3-Difluoro-5-methoxybenzaldehyde (CAS No. 1785406-80-5) is a fluorinated aromatic aldehyde with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its methoxy and difluoro substituents, exhibits unique electronic properties that make it a valuable intermediate in organic synthesis. Its molecular structure, C₈H₆F₂O₂, combines lipophilicity and steric effects, which are critical for designing bioactive molecules. Researchers frequently search for "2,3-Difluoro-5-methoxybenzaldehyde synthesis" or "CAS 1785406-80-5 suppliers," reflecting its growing demand in high-value chemical applications.

The compound’s fluorine atoms enhance metabolic stability and binding affinity in drug candidates, aligning with current trends in fluorinated pharmaceuticals. A 2023 study highlighted its role in developing kinase inhibitors, addressing queries like "how does fluorination improve drug efficacy?" Its methoxy group further modulates solubility, a hot topic in "drug solubility enhancement strategies." These features position it as a key player in fragment-based drug design (FBDD), a method gaining traction in AI-driven molecular discovery.

From an industrial perspective, 2,3-Difluoro-5-methoxybenzaldehyde is synthesized via palladium-catalyzed cross-coupling or selective fluorination, processes often searched as "green chemistry approaches for fluorinated aldehydes." Its applications extend to liquid crystals and OLED materials, resonating with the surge in "organic electronic materials 2024" searches. Regulatory-compliant manufacturers emphasize scalable production, responding to queries like "CAS 1785406-80-5 batch purity standards."

Environmental considerations are also pivotal. The compound’s biodegradability profile and alternatives to traditional fluorination methods (e.g., electrochemical fluorination) address "sustainable fluorochemical synthesis" trends. Analytical techniques like GC-MS and HPLC, commonly associated with "purity analysis of aromatic aldehydes," ensure quality control. As the demand for tailor-made fluorinated building blocks rises, this compound exemplifies innovation at the intersection of chemistry and technology.

In summary, 2,3-Difluoro-5-methoxybenzaldehyde (CAS No. 1785406-80-5) bridges academic research and industrial applications, driven by its structural versatility and alignment with next-gen chemical design priorities. Its integration into drug discovery pipelines and advanced materials underscores its enduring scientific and commercial value.